Cas no 1543222-76-9 ([3-(2,2,2-trifluoroethoxy)pyridin-4-yl]methanamine)

• Product Name: [3-(2,2,2-trifluoroethoxy)pyridin-4-yl]methanamine
• CAS No: 1543222-76-9
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• MDL: MFCD24158648
• CID: 4605001
• PubChem ID: 81753647
• Update Time: 2025-11-02

[3-(2,2,2-trifluoroethoxy)pyridin-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [3-(2,2,2-trifluoroethoxy)pyridin-4-yl]methanamine

• MDL： MFCD24158648
• Inchi： 1S/C8H9F3N2O/c9-8(10,11)5-14-7-4-13-2-1-6(7)3-12/h1-2,4H,3,5,12H2
• InChI Key： ZXLYVWQBTJMWEM-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CN)=C1OCC(F)(F)F

Computed Properties

• Exact Mass: 206.067
• Monoisotopic Mass: 206.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1A^2

[3-(2,2,2-trifluoroethoxy)pyridin-4-yl]methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on [3-(2,2,2-trifluoroethoxy)pyridin-4-yl]methanamine

Comprehensive Guide to [3-(2,2,2-trifluoroethoxy)pyridin-4-yl]methanamine (CAS No. 1543222-76-9): Properties, Applications, and Market Insights

The compound [3-(2,2,2-trifluoroethoxy)pyridin-4-yl]methanamine (CAS No. 1543222-76-9) is a specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique trifluoroethoxy functional group, this molecule exhibits distinct physicochemical properties, making it a valuable intermediate in modern synthetic chemistry. The growing demand for fluorinated compounds in drug discovery has positioned this chemical as an important building block for researchers worldwide.

From a structural perspective, [3-(2,2,2-trifluoroethoxy)pyridin-4-yl]methanamine combines a pyridine core with both amino and trifluoroethoxy substituents. This combination creates a versatile scaffold that can participate in various chemical transformations. The presence of fluorine atoms significantly alters the molecule's electronic properties, often enhancing its metabolic stability and bioavailability - crucial factors in pharmaceutical applications. Recent studies highlight its potential as a precursor for kinase inhibitors and other biologically active molecules.

The synthesis of 1543222-76-9 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Pharmaceutical companies particularly value this compound for its ability to serve as a key intermediate in the development of central nervous system (CNS) drugs. The trifluoroethoxy group contributes to improved blood-brain barrier penetration, a critical requirement for many neurological therapeutics. Researchers are actively exploring its incorporation into novel compounds targeting neurodegenerative diseases.

Beyond pharmaceuticals, [3-(2,2,2-trifluoroethoxy)pyridin-4-yl]methanamine finds applications in material science, particularly in the development of advanced functional materials. Its molecular structure allows for the creation of specialized polymers with unique thermal and electronic properties. The compound's stability under various conditions makes it attractive for creating high-performance coatings and electronic materials used in cutting-edge technologies.

The global market for fluorinated pyridine derivatives like 1543222-76-9 has shown steady growth, driven by increasing R&D investments in life sciences. Market analysts project continued expansion as more applications emerge in precision medicine and targeted drug delivery systems. The compound's versatility addresses several current challenges in medicinal chemistry, including the need for more stable and selective drug candidates with improved pharmacokinetic profiles.

Quality control for [3-(2,2,2-trifluoroethoxy)pyridin-4-yl]methanamine requires sophisticated analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for pharmaceutical applications. Storage recommendations typically include protection from moisture and maintenance at controlled temperatures to preserve stability over extended periods.

Recent scientific literature highlights innovative uses of 1543222-76-9 in developing PET imaging agents and diagnostic tools. The fluorine atoms present in the molecule make it particularly suitable for radiolabeling applications, opening new possibilities in medical imaging. This aligns with current trends toward personalized medicine and non-invasive diagnostic techniques that dominate modern healthcare innovation.

Environmental and safety considerations for handling [3-(2,2,2-trifluoroethoxy)pyridin-4-yl]methanamine follow standard laboratory protocols for amine-containing compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. The compound's environmental impact appears minimal when disposed of according to established chemical waste management procedures.

The intellectual property landscape surrounding 1543222-76-9 includes numerous patents covering its synthesis methods and therapeutic applications. Pharmaceutical companies continue to file new patents incorporating this scaffold into innovative drug candidates, particularly in oncology and neurology research areas. This patent activity reflects the compound's growing importance in addressing unmet medical needs.

Future research directions for [3-(2,2,2-trifluoroethoxy)pyridin-4-yl]methanamine likely include exploration of its enantiomeric forms and their distinct biological activities. The development of more efficient synthetic routes remains an active area of investigation, with green chemistry principles being applied to reduce environmental impact. As computational chemistry advances, molecular modeling of this compound and its derivatives may lead to targeted modifications for specific therapeutic applications.

For researchers sourcing 1543222-76-9, several specialty chemical suppliers offer the compound in various quantities and purity grades. The global supply chain has adapted to meet increasing demand, with manufacturers implementing strict quality control measures. Current market trends suggest stable availability, though researchers are advised to plan procurement considering potential lead times for custom synthesis requests.

In conclusion, [3-(2,2,2-trifluoroethoxy)pyridin-4-yl]methanamine represents an important fluorinated building block with diverse applications across multiple scientific disciplines. Its unique combination of structural features and physicochemical properties continues to drive innovation in pharmaceutical development and material science. As research into fluorinated compounds expands, this molecule will likely play an increasingly significant role in addressing complex challenges in healthcare and technology.